Cas no 6998-50-1 (Benzene-13C)
Benzene-13C structure
Product Name:Benzene-13C
Benzene-13C Chemical and Physical Properties
Names and Identifiers
-
- Benzene-13C
- benzene
- < 13C> benzene
- < 13C1> Benzene
- 13C-benzene
- 485632_ALDRICH
- benzene-(13)C
- benzene-1-13C
- Benzene-13C1
- I14-46190
- Benzene-13C, 99 atom % 13C
- (113C)cyclohexatriene
- DTXSID60480506
- 6998-50-1
- AKOS015913262
- Benzene-13c,99 atom % 13c
-
- Inchi: 1S/C6H6/c1-2-4-6-5-3-1/h1-6H/i1+1
- InChI Key: UHOVQNZJYSORNB-OUBTZVSYSA-N
- SMILES: [13CH]1C=CC=CC=1
Computed Properties
- Exact Mass: 79.050305027g/mol
- Monoisotopic Mass: 79.050305027g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 27
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.885 g/mL at 25 °C
- Melting Point: 5.5 °C(lit.)
- Boiling Point: 80 °C(lit.)
- Flash Point: 12 °F
- Refractive Index: n20/D 1.501(lit.)
- Solubility: Not determined
Benzene-13C Security Information
- Hazardous Material transportation number:UN 1114 3/PG 2
- WGK Germany:3
- Hazard Category Code: 45-46-11-36/38-48/23/24/25-65
- Safety Instruction: 53-45
-
Hazardous Material Identification:
- Risk Phrases:45-46-11-36/38-48/23/24/25-65
Benzene-13C Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 485632-100MG |
Benzene-13C |
6998-50-1 | 100mg |
¥12068.63 | 2023-12-05 |
Benzene-13C Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
6998-50-1 (Benzene-13C) Related Products
- 8032-32-4(Petroleum Ether)
- 13657-09-5(Benzene-d5)
- 1076-43-3(Benzene-d6, 99.5%)
- 32488-44-1(Benzene-13C6)
- 121448-83-7(Petroleum benzin)
- 1684-47-5(Benzene-d3)
- 1120-89-4(Benzene (d1, 98%))
- 101316-46-5(PETROLEUM ETHER)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent